Cas no 2379322-04-8 (1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene)

• Product Name: 1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene
• CAS No: 2379322-04-8
• MF: C₈H₇ClF₂O
• MW: 192.590388536453
• CID: 5075159
• Update Time: 2025-10-19

1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene

• Inchi： 1S/C8H7ClF2O/c1-12-4-5-2-6(9)8(11)3-7(5)10/h2-3H,4H2,1H3
• InChI Key： DOYHGWWJEVNSHF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)COC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2

Additional information on 1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene

Professional Introduction to 1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene (CAS No. 2379322-04-8)

1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene, identified by the chemical abstracts service number CAS No. 2379322-04-8, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a benzene ring substituted with a chlorine atom, two fluorine atoms, and a methoxymethyl group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The structural features of this molecule contribute to its reactivity and potential applications in the development of novel chemical entities.

The< strong>fluorine atoms incorporated into the benzene ring play a crucial role in modulating the electronic properties and metabolic stability of the compound. Fluorinated aromatic compounds are widely recognized for their enhanced binding affinity to biological targets, which is attributed to the ability of fluorine to influence the electronic distribution and lipophilicity of molecules. In drug discovery, such modifications often lead to improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. The< strong>chloro substituent further enhances the compound's versatility as a synthetic building block, allowing for further functionalization through nucleophilic aromatic substitution or other reaction pathways.

In recent years, there has been growing interest in the development of fluorinated intermediates for use in medicinal chemistry. The< strong>methoxymethyl group in 1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene provides a reactive site for etherification or alkylation reactions, enabling the construction of more complex molecular architectures. This flexibility has made it a useful precursor in the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents. The compound's ability to serve as a scaffold for further derivatization has been explored in several high-profile research studies aimed at identifying new pharmacologically active molecules.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinase enzymes are involved in numerous cellular processes, and their dysregulation is often associated with disease pathogenesis. By incorporating fluorinated aromatic moieties into kinase inhibitors, researchers can achieve higher selectivity and potency. The< strong>1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene has been utilized as a key intermediate in the preparation of such inhibitors, demonstrating its importance in modern drug design.

The< strong>CAS No. 2379322-04-8 designation ensures that researchers can reliably identify and procure this compound for their studies. The chemical industry relies on standardized identification systems like CAS numbers to maintain consistency and accuracy in chemical communications. This compound's registration under CAS highlights its significance as a research tool and underscores its relevance in ongoing scientific investigations.

Recent advancements in computational chemistry have further enhanced the utility of 1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene. Molecular modeling techniques allow researchers to predict the behavior of this compound in various reaction conditions, enabling more efficient synthetic planning. These computational methods have been particularly valuable in identifying optimal reaction pathways and predicting potential side products. The integration of experimental data with computational insights has accelerated the discovery process, making it possible to develop new derivatives with tailored properties more rapidly than ever before.

The role of< strong>fluorinated aromatic compounds extends beyond pharmaceuticals into agrochemicals, where they are used to develop pesticides and herbicides with improved efficacy and environmental safety. The structural features of 1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene make it a promising candidate for such applications due to its stability and reactivity under various conditions. Research is ongoing to explore its potential as a precursor for next-generation agrochemicals that meet stringent environmental standards.

In conclusion, 1-Chloro-2,4-difluoro-5-(methoxymethyl)benzene (CAS No. 2379322-04-8) is a versatile intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including< strong>fluorine,< strong>chloro, and< strong>methoxymethyl substituents, contribute to its utility as a building block for complex molecular architectures. The ongoing research into this compound underscores its importance as a tool for developing novel therapeutic agents and sustainable agrochemicals.